N-cis-hexadec-9Z-enoyl-L-Homoserine lactone N-cis-hexadec-9Z-enoyl-L-Homoserine lactone Quorum sensing is a regulatory process used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group) and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C16:1-Δ Regulating bacterial quorum sensing signaling can be used to inhibit pathogenesis and thus, represents a new approach to antimicrobial therapy in the treatment of infectious diseases.
Brand Name: Vulcanchem
CAS No.: 479050-94-7
VCID: VC0120677
InChI: InChI=1S/C20H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)21-18-16-17-24-20(18)23/h7-8,18H,2-6,9-17H2,1H3,(H,21,22)/b8-7-/t18-/m0/s1
SMILES: CCCCCCC=CCCCCCCCC(=O)NC1CCOC1=O
Molecular Formula: C20H35NO3
Molecular Weight: 337.5

N-cis-hexadec-9Z-enoyl-L-Homoserine lactone

CAS No.: 479050-94-7

Reference Standards

VCID: VC0120677

Molecular Formula: C20H35NO3

Molecular Weight: 337.5

N-cis-hexadec-9Z-enoyl-L-Homoserine lactone - 479050-94-7

CAS No. 479050-94-7
Product Name N-cis-hexadec-9Z-enoyl-L-Homoserine lactone
Molecular Formula C20H35NO3
Molecular Weight 337.5
IUPAC Name (Z)-N-[(3S)-2-oxooxolan-3-yl]hexadec-9-enamide
Standard InChI InChI=1S/C20H35NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)21-18-16-17-24-20(18)23/h7-8,18H,2-6,9-17H2,1H3,(H,21,22)/b8-7-/t18-/m0/s1
Standard InChIKey BDQHAQLGRDSHKW-ZEVQVBBLSA-N
SMILES CCCCCCC=CCCCCCCCC(=O)NC1CCOC1=O
Description Quorum sensing is a regulatory process used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group) and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C16:1-Δ Regulating bacterial quorum sensing signaling can be used to inhibit pathogenesis and thus, represents a new approach to antimicrobial therapy in the treatment of infectious diseases.
Synonyms C16:1-Δ9-(L)-HSL;N-(2-oxotetrahydrofuran-3S-yl) Palmitoleyl Amide
Reference 1.González, J.E., and Keshavan, N.D. Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews 70(4), 859-875 (2006).
PubChem Compound 71684635
Last Modified Nov 11 2021
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